![molecular formula C8H9F2NO B1310940 4-(Difluoromethoxy)-2-methylaniline CAS No. 39211-57-9](/img/structure/B1310940.png)
4-(Difluoromethoxy)-2-methylaniline
Overview
Description
4-(Difluoromethoxy)-2-methylaniline, also known as 4-DMF, is an aromatic amine compound with a wide range of applications in both scientific research and industrial production. It is a colorless, volatile liquid with a pungent smell and is soluble in most organic solvents. 4-DMF is used as a solvent in the production of pharmaceuticals, dyes, and other fine chemicals, as well as in the synthesis of many other compounds. In addition, 4-DMF has proven to be an important compound in scientific research, as it has been used in the synthesis of various organometallic compounds and in the synthesis of various biologically active molecules.
Scientific Research Applications
Spectroscopy and Vibrational Analysis :
- Arjunan et al. (2008) conducted a study on Fourier transform infrared (FTIR) and FT-Raman spectral analysis of chloro-methylanilines, which are structurally related to 4-(Difluoromethoxy)-2-methylaniline. This research provides insights into the vibrational modes and molecular structure, essential for understanding the physical and chemical properties of these compounds (Arjunan & Mohan, 2008).
Environmental Toxicology :
- Bundy et al. (2002) investigated the toxicity of halogenated methylanilines, including 2-fluoro-4-methylaniline, to earthworms. This study employed high-resolution nuclear magnetic resonance spectroscopy to detect changes in biochemical profiles, contributing to understanding the environmental impact of such compounds (Bundy et al., 2002).
Chemical Synthesis and Characterization :
- The synthesis and characterization of novel compounds related to 2-chloro-4-methylaniline were described by Topçu et al. (2021). They assessed the antioxidant activities of these compounds, demonstrating their potential utility in mitigating oxidative stress conditions (Topçu et al., 2021).
Dielectric Properties in Materials Science :
- Syrbu et al. (2021) explored the dielectric properties of a system containing N-(4-n-butoxybenzylidene)-4’-methylaniline, which is structurally similar to this compound. This research aids in understanding the electrical characteristics of such compounds, which is crucial for their application in electronic materials (Syrbu et al., 2021).
Molecular Interaction Studies :
- In a study by Jones et al. (2014), molecular complexes involving 4-iodo-2-methylaniline were investigated. The research showed how molecular disorder and proton transfer in these complexes can turn color on and off, which has implications for the development of molecular sensors and switches (Jones et al., 2014).
properties
IUPAC Name |
4-(difluoromethoxy)-2-methylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F2NO/c1-5-4-6(12-8(9)10)2-3-7(5)11/h2-4,8H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHSXSKMXVMWZLK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80427099 | |
Record name | 4-(difluoromethoxy)-2-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80427099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39211-57-9 | |
Record name | 4-(difluoromethoxy)-2-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80427099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(difluoromethoxy)-2-methylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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